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Compound of Interest

Compound Name: 6-Amino-2H-chromen-2-one

Cat. No.: B086718

For researchers and drug development professionals, the integrity of scientific discovery is
intrinsically linked to a culture of safety. The proper management and disposal of chemical
reagents, such as 6-Amino-2H-chromen-2-one, are critical components of responsible
laboratory practice. Adherence to established disposal protocols is not merely a matter of
regulatory compliance but a fundamental aspect of protecting laboratory personnel and the
environment. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of 6-Amino-2H-chromen-2-one.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS)
for 6-Amino-2H-chromen-2-one. This compound is classified as a hazardous substance, and
appropriate personal protective equipment (PPE) must be worn at all times to mitigate
exposure risks.

Hazard . .
. GHS Pictogram Signal Word Hazard Statement
Classification
Acute Toxicity, Oral ] H302: Harmful if
GHSO07 Warning
(Category 4) swallowed

This table summarizes the primary hazard associated with 6-Amino-2H-chromen-2-one as
identified in safety data sheets.
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or glasses with side shields.
o Hand Protection: Protective gloves (e.g., nitrile).
o Body Protection: Laboratory coat.

e Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator
should be used if dust formation is likely or when handling the substance outside of a well-
ventilated area.

Step-by-Step Disposal Procedure for 6-Amino-2H-
chromen-2-one Waste

The recommended method for the disposal of 6-Amino-2H-chromen-2-one is through an
accredited hazardous waste management service.[1][2] Under no circumstances should this
chemical be disposed of with regular laboratory trash or released into the sewage system.[1][3]

» Waste Segregation and Collection:

o Collect all solid 6-Amino-2H-chromen-2-one waste, including contaminated materials like
weighing paper and pipette tips, in a designated, sealable, and chemically compatible
container.[1][2] Plastic containers are often preferred for their durability.[1]

o Ensure the waste container is stored in a well-ventilated and secure satellite accumulation
area.[1]

e Labeling of Waste Containers:

o Clearly label the hazardous waste container with "Hazardous Waste," the full chemical
name "6-Amino-2H-chromen-2-one," its CAS Number (14415-44-2), and the appropriate
hazard pictograms.[1]

o Your institution may also require the date of waste generation and the principal
investigator's name.[1]
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e Disposal of Empty Containers:

o

To be considered non-hazardous, empty containers of 6-Amino-2H-chromen-2-one must
be triple-rinsed.[1]

o Add a solvent (such as acetone or ethanol) to the container, filling it to approximately 5-
10% of its volume.[1]

o Securely cap and shake the container to rinse all interior surfaces thoroughly.[1]

o Pour the rinsate into the designated 6-Amino-2H-chromen-2-one hazardous waste
container.[1]

o Repeat this rinsing process two more times for a total of three rinses.[1]

o After the final rinse, deface or remove the original chemical label.[1] The clean, unlabeled
container can then be disposed of according to your institution's policies for non-
hazardous waste.[1]

» Spill Cleanup Protocol:

[e]

In the event of a spill, avoid the generation of dust.[2]

[e]

Carefully sweep up the solid material and place it into a suitable, closed container for
disposal.[2][4]

[e]

After the bulk of the material has been removed, decontaminate the spill area with an
appropriate cleaning agent.

[e]

All materials used for spill cleanup must be disposed of as hazardous waste.[1]
e Arranging for Waste Pickup:

o Store the sealed and labeled hazardous waste container in a designated, secure area
away from incompatible materials.[1]

o Keep the container closed except when adding waste.[1]
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o Follow your institution's procedures to schedule a pickup by a licensed hazardous waste
disposal contractor.[1] You may need to complete a hazardous waste information form.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

